Cas no 942474-74-0 (1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid)

• Product name: 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid
• CAS No: 942474-74-0
• MF: C₁₄H₁₈ClNO₄S
• MW: 331.81502199173
• CID: 2128594
• PubChem ID: 26597708

1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-Chloro-5-methyl-4-(methylsulphonyl)phenyl]piperidine-4-carboxylic acid
• 1-[2-CHLORO-5-METHYL-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID
• 1-[2-chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid
• 1-(2-Chloro-5-methyl-4-(methylsulfonyl)phenyl)piperidine-4-carboxylic acid
• OR2699
• 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]piperidine-4-carboxylic
• 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phen
• AKOS015850039
• 1-(2-Chloro-5-methyl-4-(methylsulfonyl)phenyl)piperidine-4-carboxylicacid
• 1-(2-chloro-5-methyl-4-methylsulfonylphenyl)piperidine-4-carboxylic acid
• 1-(2-chloro-4-methanesulfonyl-5-methylphenyl)piperidine-4-carboxylic acid
• MFCD09027741
• 942474-74-0
• DB-354292
• 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-4-piperidinecarboxylic acid, AldrichCPR
• 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid

• MDL： MFCD09027741
• Inchi： 1S/C14H18ClNO4S/c1-9-7-12(11(15)8-13(9)21(2,19)20)16-5-3-10(4-6-16)14(17)18/h7-8,10H,3-6H2,1-2H3,(H,17,18)
• InChI Key： FRBJGKLPVTXBFB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1N1CCC(C(=O)O)CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 331.0645069g/mol
• Monoisotopic Mass: 331.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 2.3

Experimental Properties

• Melting Point: 238-241°C

1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid

Recent Advances in the Study of 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid (CAS: 942474-74-0)

The compound 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid (CAS: 942474-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine-4-carboxylic acid core and a chloro-methylsulfonylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of the synthetic route for 942474-74-0. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The method involves a multi-step process starting from commercially available precursors, with a critical Suzuki-Miyaura coupling step to introduce the phenyl ring. This advancement addresses previous challenges related to low yields and impurity profiles, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that 942474-74-0 exhibits potent inhibitory activity against specific inflammatory pathways. In vitro studies demonstrated its ability to selectively target and inhibit the NLRP3 inflammasome, a key mediator of inflammatory responses implicated in diseases such as rheumatoid arthritis and Alzheimer's disease. The compound's IC50 value was reported to be in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory drug development. Further mechanistic studies are underway to elucidate its binding interactions and downstream effects.

In addition to its anti-inflammatory properties, recent findings have highlighted the compound's potential in oncology. A 2024 study in Cancer Research explored its role as a modulator of the tumor microenvironment. The results indicated that 942474-74-0 could enhance the efficacy of immune checkpoint inhibitors by reducing immunosuppressive factors within the tumor microenvironment. This dual functionality—targeting both inflammation and immune evasion—positions it as a versatile therapeutic agent.

Despite these promising findings, challenges remain in the development of 942474-74-0. Pharmacokinetic studies have identified issues related to its oral bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and formulation optimizations to overcome these limitations. Additionally, toxicology studies are ongoing to ensure its safety profile meets regulatory standards for clinical trials.

In conclusion, 1-[2-Chloro-5-methyl-4-(methylsulfonyl)phenyl]-piperidine-4-carboxylic acid (942474-74-0) represents a compelling area of research with broad therapeutic potential. Its unique chemical structure and multifaceted biological activities make it a promising candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical development will be critical to advancing this compound toward clinical applications.